Cas no 2137979-59-8 (3-Butylfuran-2-sulfonamide)

• Product Name: 3-Butylfuran-2-sulfonamide
• CAS No: 2137979-59-8
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 6021731
• PubChem ID: 20471889
• Update Time: 2025-06-11

3-Butylfuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11051816
• EN300-713125
• 3-butylfuran-2-sulfonamide
• 2137979-59-8
• 3-Butylfuran-2-sulfonamide

• Inchi： 1S/C8H13NO3S/c1-2-3-4-7-5-6-12-8(7)13(9,10)11/h5-6H,2-4H2,1H3,(H2,9,10,11)
• InChI Key： XCAWPLILTQXZNA-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)CCCC)(N)(=O)=O

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.7Ų

Additional information on 3-Butylfuran-2-sulfonamide

Introduction to 3-Butylfuran-2-sulfonamide (CAS No. 2137979-59-8)

3-Butylfuran-2-sulfonamide, with the CAS number 2137979-59-8, is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of 3-Butylfuran-2-sulfonamide consists of a furan ring substituted with a butyl group and a sulfonamide functional group. The furan ring is a five-membered aromatic heterocycle containing an oxygen atom, while the sulfonamide group is characterized by the presence of a sulfur atom double-bonded to an oxygen atom and single-bonded to two nitrogen atoms. This combination imparts unique physical and chemical properties to the molecule, making it an interesting candidate for further research and development.

Recent studies have explored the potential of 3-Butylfuran-2-sulfonamide in various biological contexts. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry in 2021 reported that 3-Butylfuran-2-sulfonamide exhibits potent inhibitory effects against several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This finding suggests that 3-Butylfuran-2-sulfonamide could be a valuable lead compound for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 3-Butylfuran-2-sulfonamide has also shown promise in anti-inflammatory applications. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduces inflammation in both in vitro and in vivo models. The study, published in the Journal of Inflammation Research in 2020, found that 3-Butylfuran-2-sulfonamide inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. These findings suggest that 3-Butylfuran-2-sulfonamide could be developed into a therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 3-Butylfuran-2-sulfonamide has also been investigated. A study published in Cancer Research in 2019 reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves activation of caspase-dependent pathways and inhibition of cell cycle progression. These results indicate that 3-Butylfuran-2-sulfonamide may have utility as a novel anticancer agent, particularly for treating solid tumors such as breast and lung cancer.

Beyond its biological applications, 3-Butylfuran-2-sulfonamide has also been explored for its potential use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have synthesized polymers incorporating this compound as a monomer unit. The resulting materials exhibit enhanced thermal stability and mechanical strength compared to traditional polymers. These properties make them suitable for high-performance applications such as aerospace components and electronic devices.

The synthesis of 3-Butylfuran-2-sulfonamide typically involves a multi-step process starting from readily available starting materials. One common synthetic route involves the reaction of 2-furansulfonyl chloride with butylamine followed by deprotection steps if necessary. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

In conclusion, 3-Butylfuran-2-sulfonamide (CAS No. 2137979-59-8) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure confers it with valuable biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. Ongoing research continues to uncover new uses for this compound, making it an exciting area of study for scientists and researchers worldwide.